Cas no 66818-58-4 ([1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester)
66818-58-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester
CAS No:66818-58-4
MF:C17H18O2
MW:254.323625087738
CID:395737
PubChem ID:13143477
Update Time:2025-04-19
[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester
- methyl 4-(2,4,6-trimethylphenyl)benzoate
- 2',4',6'-trimethylbiphenyl-4-carboxylic acid methyl ester
- Methyl 2',4',6'-trimethyl[1,1'-biphenyl]-4-carboxylate
- DTXSID40521446
- SCHEMBL4652839
- BOWNXAKICQQYSE-UHFFFAOYSA-N
- 66818-58-4
- Methyl 4-(2,4,6 trimethylphenyl)benzoate
-
- Inchi: 1S/C17H18O2/c1-11-9-12(2)16(13(3)10-11)14-5-7-15(8-6-14)17(18)19-4/h5-10H,1-4H3
- InChI Key: BOWNXAKICQQYSE-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
[1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
66818-58-4 ([1,1'-Biphenyl]-4-carboxylic acid, 2',4',6'-trimethyl-, methyl ester) Related Products
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